1-Cycloheptylcyclobutane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• IUPAC Name: 1-cycloheptylcyclobutane-1-carbaldehyde
• InChI: InChI=1S/C12H20O/c13-10-12(8-5-9-12)11-6-3-1-2-4-7-11/h10-11H,1-9H2
• InChI Key: LRTWGRISWOLHOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)C2(CCC2)C=O

Description

1-Cycloheptylcyclobutane-1-carbaldehyde is a bicyclic organic compound featuring a cyclobutane ring substituted with a cycloheptyl group and an aldehyde functional group at the same carbon position. The aldehyde group confers reactivity toward nucleophilic additions and condensations, making it valuable in synthetic organic chemistry. The cycloheptyl substituent introduces steric bulk, which may influence reaction kinetics and thermodynamic stability compared to smaller substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cycloheptylcyclobutane-1-carbaldehyde typically involves the reaction of cycloheptylmagnesium bromide with cyclobutanone, followed by oxidation to introduce the aldehyde group. The reaction conditions often include:

Solvent: Anhydrous ether or tetrahydrofuran (THF)

Temperature: -78°C to room temperature

Reagents: Cycloheptylmagnesium bromide, cyclobutanone, and an oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

Industrial Production Methods

While specific industrial production methods for 1-Cycloheptylcyclobutane-1-carbaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for higher yields and purity, using continuous flow reactors, and employing advanced purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

1-Cycloheptylcyclobutane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using reagents like potassium permanganate (KMnO₄) or Jones reagent.

Reduction: The aldehyde can be reduced to a primary alcohol using reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution: The cyclobutane ring can undergo substitution reactions, particularly with nucleophiles, under acidic or basic conditions.

Common Reagents and Conditions

Oxidation: KMnO₄ in aqueous solution, Jones reagent in acetone

Reduction: NaBH₄ in methanol, LiAlH₄ in ether

Substitution: Nucleophiles such as halides or amines in the presence of a catalyst

Major Products

Oxidation: 1-Cycloheptylcyclobutane-1-carboxylic acid

Reduction: 1-Cycloheptylcyclobutan-1-ol

Substitution: Various substituted cyclobutane derivatives depending on the nucleophile used

Scientific Research Applications

1-Cycloheptylcyclobutane-1-carbaldehyde is utilized in several scientific research areas:

Organic Chemistry: As a building block for the synthesis of more complex molecules.

Pharmaceuticals: Potential intermediate in the synthesis of drug candidates.

Material Science: Used in the development of novel polymers and materials with unique properties.

Biological Studies: Investigated for its potential biological activity and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 1-Cycloheptylcyclobutane-1-carbaldehyde largely depends on its functional groups The aldehyde group can form Schiff bases with amines, which are important in biochemical pathways The cyclobutane ring provides structural rigidity, influencing the compound’s interaction with molecular targets

Comparison with Similar Compounds

Research Findings and Trends

• Steric Effects : Studies on cyclobutane derivatives indicate that bulky substituents (e.g., cycloheptyl) reduce ring strain but may slow down nucleophilic additions to the aldehyde group .
• Thermal Stability : Carboxylic acid derivatives (e.g., 1-Benzylcyclobutane-1-carboxylic acid) exhibit higher thermal stability compared to aldehydes due to resonance stabilization of the carboxylate group .
• Synthetic Utility : Hydroxyalkyl-substituted aldehydes (e.g., 1-(2-Hydroxy-2-methylpropyl)cyclobutane-1-carbaldehyde) are increasingly used in enantioselective catalysis, leveraging their chiral centers and reactive aldehyde groups .